Cas no 56970-51-5 (10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid)
![10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid structure](https://www.kuujia.com/scimg/cas/56970-51-5x500.png)
56970-51-5 structure
Product name:10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid
10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid Chemical and Physical Properties
Names and Identifiers
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- 10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid
- DTXSID50600014
- 56970-51-5
- SCHEMBL4633416
-
- Inchi: InChI=1S/C33H44O4/c1-2-3-4-5-8-11-20-28(21-12-9-6-7-10-13-24-31(34)35)37-33(36)32-29-22-16-14-18-26(29)25-27-19-15-17-23-30(27)32/h14-19,22-23,25,28H,2-13,20-21,24H2,1H3,(H,34,35)
- InChI Key: TUMQHQIZCIAITM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 504.32395988Da
- Monoisotopic Mass: 504.32395988Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 19
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 11
10-[(Anthracene-9-carbonyl)oxy]octadecanoic acid Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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